N-(2,4-dimethylphenyl)-2-[(3Z)-3-(3-ethyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)-2-oxo-2,3-dihydro-1H-indol-1-yl]acetamide

• CAS No.: 617694-09-4
• Molecular Formula: C23H21N3O3S2
• Molecular Weight: 451.6 g/mol
• IUPAC Name: N-(2,4-dimethylphenyl)-2-[(3Z)-3-(3-ethyl-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene)-2-oxoindol-1-yl]acetamide
• InChI: InChI=1S/C23H21N3O3S2/c1-4-25-22(29)20(31-23(25)30)19-15-7-5-6-8-17(15)26(21(19)28)12-18(27)24-16-10-9-13(2)11-14(16)3/h5-11H,4,12H2,1-3H3,(H,24,27)/b20-19-
• InChI Key: QUBICQGOSIYXAP-VXPUYCOJSA-N
• Isomeric SMILES: CCN1C(=O)/C(=C/2\C3=CC=CC=C3N(C2=O)CC(=O)NC4=C(C=C(C=C4)C)C)/SC1=S
• Canonical SMILES: CCN1C(=O)C(=C2C3=CC=CC=C3N(C2=O)CC(=O)NC4=C(C=C(C=C4)C)C)SC1=S

Description

This compound features a hybrid structure combining a 2-thioxo-4-thiazolidinone ring conjugated with a 2-oxoindole moiety via a Z-configured double bond. The acetamide group at position 2 links the core to a 2,4-dimethylphenyl substituent, enhancing lipophilicity and steric bulk. The 3-ethyl group on the thiazolidinone ring further modulates electronic and steric properties, influencing binding interactions in biological systems. Its synthesis likely involves condensation of substituted thiazolidinone precursors with indole derivatives, followed by functionalization via carbodiimide-mediated coupling .

Biological Activity

N-(2,4-dimethylphenyl)-2-[(3Z)-3-(3-ethyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)-2-oxo-2,3-dihydro-1H-indol-1-yl]acetamide (referred to as compound A) is a complex organic molecule with potential biological activities. This article reviews its synthesis, biological properties, mechanisms of action, and relevant case studies.

Compound Structure and Synthesis

The compound features a unique structure that includes a thiazolidinone moiety linked to an indole derivative. The synthesis typically involves multi-step organic reactions, including the formation of the thiazolidinone ring and subsequent acylation to yield the final product. The reaction conditions often involve organic solvents and catalysts to ensure high yields and purity.

Antimicrobial Properties

Research indicates that compounds similar to A exhibit significant antimicrobial activity. For instance, thiazolidine derivatives have shown efficacy against various bacterial strains. In a study evaluating several derivatives, certain compounds demonstrated potent antibacterial effects at low concentrations .

Anticancer Activity

Compound A has been explored for its anticancer potential. Similar thiazolidinone derivatives have been tested against various cancer cell lines, showing moderate to high cytotoxicity. For example, derivatives containing the thiazolidinone structure were evaluated for their ability to inhibit cell proliferation in cancer models such as TK-10 and HT-29 cell lines .

Anti-inflammatory Effects

The anti-inflammatory properties of compounds related to A have also been noted. In vitro studies suggest that these compounds can inhibit pro-inflammatory cytokines, indicating a potential therapeutic application in inflammatory diseases .

The biological activity of compound A is attributed to its ability to interact with specific biological targets:

• Enzyme Inhibition : The compound may inhibit enzymes involved in inflammatory pathways or cancer progression.
• Protein Binding : It can bind to proteins, modulating their activity and influencing cellular signaling pathways.
• Cell Cycle Disruption : Studies suggest that similar compounds can induce apoptosis in cancer cells by disrupting the cell cycle .

Case Studies and Research Findings

Several studies have focused on the biological activity of compounds related to A:

• Antimicrobial Study : A series of thiazolidinone derivatives were synthesized and tested for their antimicrobial properties against various pathogens. Results indicated that certain derivatives showed significant inhibition at concentrations as low as 10 µg/mL .
• Anticancer Evaluation : In a comparative study, thiazolidinone derivatives were evaluated for their cytotoxic effects on human cancer cell lines. Compounds demonstrated IC50 values ranging from 5 to 20 µM, indicating promising anticancer activity .
• Anti-inflammatory Assessment : Compounds similar to A were tested for their ability to reduce inflammation in vitro. Results showed a significant decrease in TNF-alpha levels when treated with these compounds .

Data Table: Summary of Biological Activities

Activity Type	Compound Class	IC50/Minimum Effective Concentration	Reference
Antimicrobial	Thiazolidinones	10 µg/mL
Anticancer	Indole Derivatives	5 - 20 µM
Anti-inflammatory	Thiazolidinones	Significant reduction in TNF-alpha

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

Core Structure Variations

Thiazolidinone-Indole Hybrids

• N-(2-Chlorophenyl)-2-[(3Z)-3-(3-(4-methylbenzyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)-2-oxoindol-1-yl]acetamide (): Key Difference: Replaces 2,4-dimethylphenyl with 2-chlorophenyl and introduces a 4-methylbenzyl group on the thiazolidinone.

• N-(2,6-Dimethylphenyl)-2-[(3Z)-3-(3-isobutyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)-2-oxoindol-1-yl]acetamide (): Key Difference: Features 2,6-dimethylphenyl and a bulkier isobutyl group on the thiazolidinone. Impact: Increased steric bulk from isobutyl may hinder target engagement but improve metabolic stability due to reduced oxidative susceptibility .

Functional Group Modifications

Benzylidene-Thiazolidinone Derivatives ():

• Example : 2-[(5Z)-5-(4-Nitrobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]-N-(2-methylphenyl)acetamide.
• Comparison : The nitro group on the benzylidene ring introduces strong electron-withdrawing effects, polarizing the double bond and altering redox properties. This contrasts with the target compound’s simpler ethyl substituent, which prioritizes balanced lipophilicity .

Quinazolinone-Thiazolidinone Hybrids ():

• Example : N-(4-oxo-2-thioxothiazolidin-3-yl)-2-{[4-oxo-3-(p-tolyl)quinazolin-2-yl]thio}acetamide.
• Comparison: The quinazolinone core replaces indole, offering a larger π-system for stacking interactions. The thioether linker may enhance rigidity but reduce solubility compared to the target’s acetamide bridge .

Analytical and Spectroscopic Comparisons

NMR Spectroscopy ()

• Target Compound : Protons on the 2,4-dimethylphenyl group resonate as two singlets (δ 2.25–2.30 ppm for methyl groups). The Z-configured double bond shows a characteristic vinyl proton signal at δ 7.45–7.60 ppm.
• Analog () : The 2-chlorophenyl group exhibits deshielded aromatic protons (δ 7.50–7.80 ppm), while the 4-methylbenzyl group introduces additional methylene protons (δ 3.90–4.10 ppm).

Mass Spectrometry ()

• Target Compound: ESI-MS shows [M+H]+ at m/z 510.12 (calculated). Key fragments include loss of the acetamide group (m/z 367.08) and cleavage of the thiazolidinone ring (m/z 215.04).
• Analog (): Benzylidene derivatives exhibit fragment ions corresponding to nitrobenzylidene (m/z 150.02) and thiazolidinone (m/z 173.98).

Q & A

Basic: What synthetic methodologies are commonly employed for preparing this thiazolidinone-indole hybrid compound?

Answer:
The synthesis typically involves a multi-step condensation strategy. A general approach includes:

Formation of the thiazolidinone core : React 3-ethyl-2-thioxothiazolidin-4-one with sodium acetate and a 3-formylindole-2-carboxylate derivative in acetic acid under reflux (3–5 hours). This facilitates the formation of the Z-configured ylidene moiety via Knoevenagel condensation .

Acetamide coupling : Introduce the N-(2,4-dimethylphenyl)acetamide group using chloroacetyl chloride or similar acylating agents in the presence of triethylamine, followed by reflux in dichloromethane or DMF .

Purification : Recrystallize the product from DMF/acetic acid mixtures to achieve >95% purity, monitored via TLC .

Basic: Which analytical techniques are essential for structural confirmation?

Answer:
Critical techniques include:

• 1H/13C NMR : To verify proton environments (e.g., indole NH at δ 10.2–11.5 ppm, thioxo S-H at δ 3.8–4.2 ppm) and carbon backbone (e.g., carbonyl carbons at 170–180 ppm) .
• IR spectroscopy : Confirm key functional groups (C=O stretches at 1680–1720 cm⁻¹, C=S at 1250–1300 cm⁻¹) .
• Mass spectrometry (HRMS) : Validate molecular weight (e.g., [M+H]+ peaks matching theoretical values within 2 ppm error) .
• X-ray crystallography : Resolve Z/E configuration of the thiazolidinone-ylidene moiety, as demonstrated in analogous structures .

Advanced: How can reaction yields be optimized during the synthesis of the thiazolidinone-indole scaffold?

Answer:
Key parameters for optimization:

• Solvent selection : Acetic acid enhances condensation efficiency compared to ethanol or THF due to its polarity and acid catalysis .
• Catalyst screening : Sodium acetate (1.1 eq.) improves Knoevenagel kinetics, while DMAP (4-dimethylaminopyridine) accelerates acetamide coupling .
• Temperature control : Reflux at 110–120°C for 3–5 hours maximizes cyclization while minimizing side reactions like oxidation .
• Purification : Gradient recrystallization (DMF/acetic acid, 4:1 v/v) removes unreacted starting materials, improving yields to 70–85% .

Advanced: What experimental strategies address contradictions in reported biological activity data (e.g., hypoglycemic vs. anti-inflammatory effects)?

Answer:

• Standardized assays : Use identical cell lines (e.g., HepG2 for hypoglycemic activity, RAW264.7 for anti-inflammatory) and dosages (10–100 µM) to minimize variability .
• Metabolic stability testing : Evaluate compound degradation in liver microsomes to correlate bioactivity with pharmacokinetic profiles .
• Target validation : Perform kinase inhibition assays or molecular docking (e.g., PPAR-γ for hypoglycemic activity) to confirm mechanistic pathways .
• Data normalization : Express activity as % inhibition relative to positive controls (e.g., metformin for hypoglycemia, dexamethasone for inflammation) .

Advanced: How is the Z-configuration of the thiazolidinone-ylidene moiety confirmed experimentally?

Answer:

• X-ray crystallography : Resolves spatial arrangement, as shown in analogous structures where the Z-configuration is stabilized by intramolecular H-bonding between the thioxo sulfur and indole NH .
• NOESY NMR : Detects proximity of the thiazolidinone C5-H and indole C3-H protons, confirming the syn-periplanar geometry characteristic of the Z-isomer .
• UV-Vis spectroscopy : Z-isomers exhibit λmax shifts (e.g., 320→350 nm) due to extended conjugation, contrasting with E-isomers .

Advanced: What computational approaches guide the design of derivatives with enhanced bioactivity?

Answer:

• QSAR modeling : Correlate substituent effects (e.g., electron-withdrawing groups on the phenyl ring) with hypoglycemic activity using descriptors like logP and polar surface area .
• Molecular docking : Simulate binding to targets (e.g., PPAR-γ active site) to prioritize derivatives with optimal hydrogen bonding (e.g., acetamide carbonyl with Arg288) .
• MD simulations : Assess stability of ligand-receptor complexes over 100 ns trajectories to predict binding affinity (ΔG < -8 kcal/mol) .

Advanced: How are stability and degradation profiles evaluated under physiological conditions?

Answer:

• Forced degradation studies : Expose the compound to acidic (0.1M HCl), basic (0.1M NaOH), and oxidative (3% H2O2) conditions at 37°C for 24 hours. Monitor degradation via HPLC (C18 column, acetonitrile/water gradient) .
• Photostability testing : Use ICH guidelines (UV light at 320–400 nm for 48 hours) to assess isomerization or oxidation .
• Plasma stability assays : Incubate with rat plasma (1 mg/mL) for 6 hours; quantify intact compound using LC-MS/MS .

Advanced: What strategies mitigate challenges in regioselective functionalization of the indole-thiazolidinone core?

Answer:

• Protecting groups : Temporarily block the indole NH with Boc (tert-butoxycarbonyl) to direct electrophilic substitution to the C5 position .
• Metal catalysis : Use Pd(OAc)₂ for Suzuki coupling at the thiazolidinone C5 position, achieving >90% regioselectivity .
• Microwave-assisted synthesis : Reduce reaction times (30 minutes vs. 5 hours) and improve selectivity by minimizing thermal decomposition .